Cas no 885273-28-9 (3-(4-Chloro-Phenyl)-BenzoDIsoxazol-6-Ol)

• Product Name: 3-(4-Chloro-Phenyl)-BenzoDIsoxazol-6-Ol
• CAS No: 885273-28-9
• MF: C₁₃H₈ClNO₂
• MW: 245.661122322083
• MDL: MFCD06739122
• CID: 710996
• PubChem ID: 135589655
• Update Time: 2024-10-26

3-(4-Chloro-Phenyl)-BenzoDIsoxazol-6-Ol Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisoxazol-6-ol,3-(4-chlorophenyl)-
• 3-(4-chlorophenyl)-2H-1,2-benzoxazol-6-one
• 3-(4-Chloro-phenyl)-benzo[d]isoxazol-6-ol
• 3-(4-CHLOROPHENYL)BENZO[D]ISOXAZOL-6-OL,
• 1,2-Benzisoxazol-6-ol,3-(4-chlorophenyl)
• 3-(4-chlorophenyl)-6-hydroxy-1,2-benzisoxazole
• 3-(4-Chlorophenyl)-1,2-benzisoxazol-6-ol (ACI)
• 3-(4-Chlorophenyl)benzo[d]isoxazol-6-ol
• AB28648
• 3-(4-CHLOROPHENYL)-1,2-BENZOXAZOL-6-OL
• CS-0341559
• XNRZCAJQNMILBF-UHFFFAOYSA-N
• DB-077505
• 3-(4-chloropheyl)-6-hydroxy-1,2-benzisoxazole
• SCHEMBL4745564
• 885273-28-9
• DTXSID70554323
• MFCD06739122
• 3-(4-Chlorophenyl)-1,2-benzoxazol-6(2H)-one
• 3-(4-Chloro-Phenyl)-BenzoDIsoxazol-6-Ol

• MDL： MFCD06739122
• Inchi： 1S/C13H8ClNO2/c14-9-3-1-8(2-4-9)13-11-6-5-10(16)7-12(11)17-15-13/h1-7,16H
• InChI Key： XNRZCAJQNMILBF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C2C3C(=CC(=CC=3)O)ON=2)=CC=1

Computed Properties

• Exact Mass: 245.02400
• Monoisotopic Mass: 245.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 2.8
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• PSA: 46.26000
• LogP: 3.85380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzisoxazoles